Cas no 200201-69-0 (Benzamide, N-[[4-(acetylamino)phenyl]sulfonyl]-2-methoxy-)
![Benzamide, N-[[4-(acetylamino)phenyl]sulfonyl]-2-methoxy- structure](https://www.kuujia.com/scimg/cas/200201-69-0x500.png)
200201-69-0 structure
Product name:Benzamide, N-[[4-(acetylamino)phenyl]sulfonyl]-2-methoxy-
Benzamide, N-[[4-(acetylamino)phenyl]sulfonyl]-2-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-[[4-(acetylamino)phenyl]sulfonyl]-2-methoxy-
- N-(4-acetamidophenyl)sulfonyl-2-methoxybenzamide
- Z56666944
- 200201-69-0
- AKOS030579406
- N-(4-Acetamidobenzene-1-sulfonyl)-2-methoxybenzamide
- DTXSID50679780
-
- Inchi: InChI=1S/C16H16N2O5S/c1-11(19)17-12-7-9-13(10-8-12)24(21,22)18-16(20)14-5-3-4-6-15(14)23-2/h3-10H,1-2H3,(H,17,19)(H,18,20)
- InChI Key: SQDCDLJPEWRIBX-UHFFFAOYSA-N
- SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC(=O)C2=CC=CC=C2OC
Computed Properties
- Exact Mass: 348.07808
- Monoisotopic Mass: 348.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 101.57
Benzamide, N-[[4-(acetylamino)phenyl]sulfonyl]-2-methoxy- Related Literature
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1. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
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Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
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Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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